Cas no 1807188-10-8 (Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate
• CAS No: 1807188-10-8
• MF: C₁₁H₇F₄NO₂S
• MW: 293.237395524979
• CID: 4957118
• Update Time: 2025-07-23

Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7F4NO2S/c1-2-18-10(17)9-6(5-16)3-7(12)4-8(9)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： WFLDTGQTBUEWRO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=C(C#N)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate

Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate (CAS No. 1807188-10-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate (CAS No. 1807188-10-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its cyano, fluoro, and trifluoromethylthio substituents, represents a cornerstone in the synthesis of biologically active molecules.

The structural composition of Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate makes it an invaluable intermediate in the creation of complex pharmaceutical agents. The presence of the cyano group at the 2-position introduces a polar character, enhancing solubility and reactivity, while the fluoro substituent at the 4-position contributes to metabolic stability and binding affinity. Furthermore, the trifluoromethylthio group at the 6-position imparts lipophilicity and electronic modulation, which are critical for optimizing pharmacokinetic properties.

In recent years, there has been a surge in research focused on fluorinated benzoate derivatives due to their remarkable pharmacological properties. Studies have demonstrated that compounds incorporating fluoro groups exhibit improved bioavailability and prolonged half-life, making them attractive candidates for therapeutic applications. Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate serves as a pivotal building block in this context, facilitating the synthesis of novel molecules with enhanced efficacy and reduced side effects.

The trifluoromethylthio moiety in Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate is particularly noteworthy, as it has been shown to influence both the electronic and steric properties of adjacent functional groups. This feature is leveraged in medicinal chemistry to fine-tune receptor interactions, leading to more selective and potent drug candidates. For instance, recent studies have highlighted its role in developing kinase inhibitors, where the trifluoromethylthio group enhances binding affinity to target proteins.

From a synthetic perspective, Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate offers a versatile platform for further functionalization. The cyano group can be readily converted into other functional moieties such as amides or carboxylic acids, expanding its utility in drug design. Additionally, the fluoro substituent provides a handle for further derivatization through nucleophilic aromatic substitution reactions, enabling the creation of diverse chemical libraries.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to modulate drug metabolism and improve pharmacokinetic profiles. Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate exemplifies this trend, as it embodies key structural elements that contribute to drug-like properties. Its incorporation into lead compounds has led to significant advancements in treating various therapeutic areas, including oncology and neurology.

In conclusion, Ethyl 2-cyano-4-fluoro-6-(trifluoromethylthio)benzoate (CAS No. 1807188-10-8) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features—cyano, fluoro, and trifluoromethylthio groups—make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new methodologies for utilizing fluorinated benzoates, this compound will undoubtedly remain at the forefront of drug discovery efforts.